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The following table summarizes the key physical characteristics and solvent information for PF-9184:

Property Specification

CAS Number 1221971-47-6 [1] [2] [3]

Molecular Formula C₂₁H₁₄Cl₂N₂O₄S [2] [4] [3]

Molecular Weight 461.32 g/mol [2] [4] [3]

Purity ≥98% (HPLC) [1] [4] [3]

Physical Form White to beige powder [1]

Recommended Storage -20°C [4] [3]

This table consolidates the solvent compatibility and solution preparation data for PF-9184:

Solvent Solubility / Stock Concentration Key Considerations / Additional Data

DMSO 5 mg/mL [1] (clear upon warming), 10
mM [4] (approx. 4.6 mg/mL), 60 mg/mL
[2]

Primary solvent recommended for stock
solutions. Sonication is recommended to aid

dissolution [2].
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Solvent Solubility / Stock Concentration Key Considerations / Additional Data

DMF Not explicitly mentioned in search
results.

Compatibility not specified.

Experimental Protocols

Preparation of Stock Solutions in DMSO

Calculation: Weigh the required amount of PF-9184 powder. For a 10 mM stock solution, use 4.61
mg of powder per 1 mL of anhydrous, cell culture-grade DMSO.

Dissolution: Add the DMSO to the powder. To ensure complete dissolution, sonicate the mixture for
a short period (e.g., 5-10 minutes) [2]. The solution should appear clear [1].

Aliquoting: Dispense the stock solution into small, single-use aliquots to minimize freeze-thaw cycles
and maintain stability.

Storage: Store aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter periods
(also up to 6 months) [2] [4].

In Vitro Bioassay for mPGES-1 Inhibition

This protocol outlines a method to assess the inhibitory effect of PF-9184 on PGE₂ production in cells [5].

Cell Culture: Plate an appropriate cell line, such as synovial fibroblasts derived from rheumatoid

arthritis (RASF) patients or the mouse macrophage-like cell line RAW264.7.
Stimulation and Treatment:

Pre-treat cells with varying concentrations of PF-9184 (e.g., from 0.015 to 100 μM) for a desired
period.

Stimulate the cells with a pro-inflammatory agent like IL-1β (1-5 ng/mL) or LPS (100 ng/mL - 1
μg/mL) to induce mPGES-1 and COX-2 expression [5].

Incubate for a set period (e.g., 24 hours) [5].
Sample Collection: Collect the cell culture supernatant by centrifugation to remove cells and debris.

PGE₂ Measurement: Quantify the PGE₂ levels in the supernatant using a commercial enzyme-
linked immunosorbent assay (ELISA) kit following the manufacturer's instructions [5].

Data Analysis: Calculate the IC₅₀ value, which is the concentration of PF-9184 that inhibits 50% of
the stimulated PGE₂ production. This value has been reported in the range of 0.5 - 5 μM in cell-based

assays [1] [2].
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Biochemical Mechanism of Action

PF-9184 is a potent and selective inhibitor of human microsomal prostaglandin E synthase-1 (mPGES-1)

with an IC₅₀ of 16.5 nM [2] [4] [3]. mPGES-1 is the terminal enzyme that converts prostaglandin H₂ (PGH₂)

to prostaglandin E₂ (PGE₂) downstream of cyclooxygenase-2 (COX-2) [1] [5]. Its key characteristics are:

High Selectivity: It exhibits >6,500-fold selectivity for mPGES-1 over COX-1 and COX-2. This means
it can inhibit PGE₂ production without affecting the synthesis of other prostanoids like PGI₂ (measured

as 6-keto-PGF₁α) or TXB₂, which is a key advantage over traditional NSAIDs [1] [4] [3].
Species Specificity: The inhibitor is much less potent against rat mPGES-1 (IC₅₀ = 1080 nM), which

is an important consideration for translational animal studies [2].

The diagram below illustrates the inflammatory prostaglandin biosynthesis pathway and the specific target of

PF-9184.
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Frequently Asked Questions

Q1: Can I use solvents other than DMSO to dissolve PF-9184? Based on the available data, DMSO is the

only solvent explicitly confirmed for dissolving PF-9184. The compatibility with DMF or other solvents like

ethanol is not specified. It is recommended to stick with DMSO for stock solutions. For in vitro assays, the

final concentration of DMSO in the cell culture medium should typically be kept below 0.1-0.5% to avoid

cytotoxicity.

Q2: What is the typical working concentration range for PF-9184 in cell-based assays? For inhibiting

IL-1β-induced PGE₂ synthesis in cell-based assays like human whole blood cultures, the effective IC₅₀ range

is between 0.5 and 5 μM [1] [2]. You can use this range as a starting point for dose-response experiments.

Q3: Does PF-9184 affect the production of other prostaglandins? No, that is a key feature of its

mechanism. Due to its high selectivity for mPGES-1, PF-9184 spares the synthesis of other PGH₂-derived

prostanoids, including PGF₁α and PGF₂α, unlike COX inhibitors which block the production of all

downstream prostaglandins [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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compatibility-dmso-dmf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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